Cas no 203916-66-9 (Benzoic acid,2,4,5-trifluoro-3-iodo-, ethyl ester)
203916-66-9 structure
Product Name:Benzoic acid,2,4,5-trifluoro-3-iodo-, ethyl ester
CAS No:203916-66-9
MF:C9H6F3IO2
MW:330.042425632477
CID:241273
PubChem ID:18364217
Update Time:2025-04-19
Benzoic acid,2,4,5-trifluoro-3-iodo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2,4,5-trifluoro-3-iodo-, ethyl ester
- ETHYL 2,4,5-TRIFLUORO-3-IODOBENZOATE
- ETHYL 2,4,5-TRIFLUORO-3-IODOBENZOATE,0.93
- SCHEMBL7589051
- 203916-66-9
- DTXSID10593135
-
- Inchi: 1S/C9H6F3IO2/c1-2-15-9(14)4-3-5(10)7(12)8(13)6(4)11/h3H,2H2,1H3
- InChI Key: MVLZYHDOLNPPNJ-UHFFFAOYSA-N
- SMILES: IC1=C(C(=CC(C(=O)OCC)=C1F)F)F
Computed Properties
- Exact Mass: 329.93600
- Monoisotopic Mass: 329.93646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.88520
Benzoic acid,2,4,5-trifluoro-3-iodo-, ethyl ester Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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